Cas no 1240574-42-8 (1-(1-Ethylbutyl)-1,4-diazepane)

1-(1-Ethylbutyl)-1,4-diazepane is a diazepane derivative characterized by its unique branched alkyl substitution at the nitrogen position. This structural feature enhances its potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. The compound's stability and solubility profile make it suitable for use in various reaction conditions, including catalytic processes and ligand design. Its diazepane core offers flexibility for further functionalization, enabling applications in medicinal chemistry and material science. The ethylbutyl side chain may contribute to improved lipophilicity, which can be advantageous in drug discovery for optimizing bioavailability. Handling should follow standard safety protocols for amine-containing compounds.

1-(1-Ethylbutyl)-1,4-diazepane structure

1240574-42-8 structure

Product Name:1-(1-Ethylbutyl)-1,4-diazepane

CAS No:1240574-42-8

MF:C₁₁H₂₄N₂

MW:184.321662902832

CID:4916634

Update Time:2025-05-26

1-(1-Ethylbutyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1-(1-Ethylbutyl)-1,4-diazepane
- 1-(Hexan-3-yl)-1,4-diazepane
- Inchi： 1S/C11H24N2/c1-3-6-11(4-2)13-9-5-7-12-8-10-13/h11-12H,3-10H2,1-2H3
- InChI Key： OMJNCVUWGATYPM-UHFFFAOYSA-N
- SMILES： N1(CCNCCC1)C(CC)CCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 125
XLogP3: 2.2
Topological Polar Surface Area: 15.3

1-(1-Ethylbutyl)-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM291568-1g	1-(Hexan-3-yl)-1,4-diazepane	1240574-42-8	97%	1g	$569	2021-06-09
Chemenu	CM291568-1g	1-(Hexan-3-yl)-1,4-diazepane	1240574-42-8	97%	1g	$670	2022-06-13

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1-(1-Ethylbutyl)-1,4-diazepane

Comprehensive Analysis of 1-(1-Ethylbutyl)-1,4-diazepane (CAS No. 1240574-42-8): Properties, Applications, and Industry Insights

The compound 1-(1-Ethylbutyl)-1,4-diazepane (CAS No. 1240574-42-8) is a specialized diazepane derivative with a unique molecular structure, featuring a seven-membered heterocyclic ring containing two nitrogen atoms. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research and specialty chemical applications. Its ethylbutyl substituent enhances lipophilicity, a critical factor in drug design for improved membrane permeability.

In recent years, the demand for nitrogen-containing heterocycles like 1,4-diazepane derivatives has surged due to their versatility in medicinal chemistry. Researchers highlight its potential as a scaffold for CNS-targeting molecules, aligning with trends in neurodegenerative disease therapeutics. The compound’s CAS No. 1240574-42-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(1-Ethylbutyl)-1,4-diazepane is synthesized via reductive amination or ring-closure strategies, with yields optimized through catalytic hydrogenation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a key concern for industrial buyers. Notably, its logP value (predicted ~2.8) suggests moderate solubility in organic solvents, advantageous for formulation development.

The compound’s stability under physiological pH ranges (4–8) makes it a candidate for prodrug design, a hot topic in precision medicine. Discussions in forums like ResearchGate often link such diazepanes to GPCR modulation, addressing queries about its potential in neurological drug discovery. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper laboratory safety measures are recommended.

Market analysts note growing procurement of 1240574-42-8 by contract research organizations (CROs), driven by outsourcing trends in small-molecule development. Its patent landscape remains open, with opportunities for novel therapeutic claims. Environmental studies indicate low bioaccumulation risk, aligning with green chemistry principles—a priority for ESG-conscious manufacturers.

For researchers, common search queries include "1,4-diazepane solubility data" and "CAS 1240574-42-8 suppliers," underscoring needs for technical documentation. Collaborative platforms like SciFinder list its X-ray crystallography data, while PubChem entries detail hydrogen-bonding interactions. These resources address FAQs about its conformational flexibility, a trait exploited in ligand-receptor docking simulations.

In conclusion, 1-(1-Ethylbutyl)-1,4-diazepane exemplifies the intersection of structural innovation and applied organic chemistry. Its CAS No. 1240574-42-8 serves as a pivotal identifier for global supply chains, while ongoing research explores its therapeutic niches. As AI-driven drug discovery accelerates, such compounds gain traction in virtual screening libraries, marking a dynamic future for this chemical entity.